Cas no 1694593-00-4 (1-(difluoromethyl)cycloheptylmethanol)

• Product Name: 1-(difluoromethyl)cycloheptylmethanol
• CAS No: 1694593-00-4
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• MDL: MFCD28553952
• CID: 5607582
• PubChem ID: 84767627
• Update Time: 2025-05-24

1-(difluoromethyl)cycloheptylmethanol Chemical and Physical Properties

Names and Identifiers

• 1694593-00-4
• EN300-843534
• [1-(difluoromethyl)cycloheptyl]methanol
• 1-(difluoromethyl)cycloheptylmethanol

• MDL： MFCD28553952
• Inchi： 1S/C9H16F2O/c10-8(11)9(7-12)5-3-1-2-4-6-9/h8,12H,1-7H2
• InChI Key： NIGCTWODSNOIOL-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CCCCCC1)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(difluoromethyl)cycloheptylmethanol

1-(Difluoromethyl)cycloheptylmethanol: A Comprehensive Overview

The compound 1-(difluoromethyl)cycloheptylmethanol, identified by the CAS number 1694593-00-4, is a fascinating molecule with unique chemical properties and potential applications in various fields. This compound belongs to the class of organofluorine compounds, which have gained significant attention in recent years due to their versatile roles in pharmaceuticals, agrochemicals, and materials science. The structure of 1-(difluoromethyl)cycloheptylmethanol consists of a cycloheptyl ring substituted with a difluoromethyl group and a hydroxymethyl group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds like 1-(difluoromethyl)cycloheptylmethanol in drug discovery. The presence of fluorine atoms in organic molecules often enhances their bioavailability, stability, and selectivity, which are critical factors in pharmaceutical development. For instance, researchers have explored the use of this compound as a building block for designing bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases.

In terms of synthesis, the preparation of 1-(difluoromethyl)cycloheptylmethanol involves advanced organic chemistry techniques such as ring-opening reactions and fluorination processes. One notable approach reported in the literature involves the reaction of cycloheptanone with difluoroacetylene under catalytic conditions to form the desired product. This method demonstrates the versatility of transition metal-catalyzed reactions in constructing complex fluorinated structures.

The physical properties of 1-(difluoromethyl)cycloheptylmethanol are also worth mentioning. Its melting point and boiling point provide insights into its stability under different conditions, while its solubility characteristics make it suitable for various solvent systems used in organic synthesis. These properties are essential for optimizing reaction conditions and ensuring high yields during the production process.

Beyond pharmaceutical applications, 1-(difluoromethyl)cycloheptylmethanol has shown promise in materials science. Its unique electronic properties make it a candidate for developing advanced materials with tailored functionalities. For example, researchers have investigated its potential as a precursor for fluorinated polymers, which are widely used in electronics and optoelectronics due to their excellent thermal and mechanical stability.

In conclusion, 1-(difluoromethyl)cycloheptylmethanol, with its CAS number 1694593-00-4, is a versatile compound with a wide range of applications across multiple disciplines. Its role as an intermediate in organic synthesis, coupled with its unique chemical properties, positions it as an important molecule in contemporary research. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing to innovative solutions in medicine and materials science.